Cas no 1217295-83-4 (Benzyl Oxazepane-2-carboxylate)

• Product Name: Benzyl Oxazepane-2-carboxylate
• CAS No: 1217295-83-4
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• CID: 1212936
• PubChem ID: 52181224
• Update Time: 2025-06-29

Benzyl Oxazepane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Benzyl Oxazepane-2-carboxylate
• MolPort-015-164-269
• ZINC42750810
• [1,2]Oxazepane-2-carboxylic acid be
• AKOS015969247
• KB-82026
• [1,2]Oxazepane-2-carboxylic acid benzyl ester
• MolPort-015-164-269; ZINC42750810; [1,2]Oxazepane-2-carboxylic acid be; AKOS015969247; KB-82026; [1,2]Oxazepane-2-carboxylic acid benzyl ester;
• benzyl1,2-oxazepane-2-carboxylate
• MFCD15146404
• DTXSID90680456
• 1217295-83-4
• Benzyl 1,2-oxazepane-2-carboxylate
• EN300-6951224
• CS-0258242
• [1,2]Oxazepane-2-carboxylic acid be nzyl ester

• Inchi： 1S/C13H17NO3/c15-13(14-9-5-2-6-10-17-14)16-11-12-7-3-1-4-8-12/h1,3-4,7-8H,2,5-6,9-11H2
• InChI Key： HZCJNPHSOYWZKT-UHFFFAOYSA-N
• SMILES： O1CCCCCN1C(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 235.12084340g/mol
• Monoisotopic Mass: 235.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 38.8Ų

Additional information on Benzyl Oxazepane-2-carboxylate

Professional Introduction to Benzyl Oxazepane-2-carboxylate (CAS No. 1217295-83-4)

Benzyl Oxazepane-2-carboxylate, with the chemical identifier CAS No. 1217295-83-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This oxazepane derivative has garnered attention due to its unique structural properties and potential applications in the development of novel therapeutic agents. The oxazepane core, a seven-membered heterocyclic ring containing oxygen and nitrogen atoms, is known for its versatility in drug design, offering a scaffold that can be modified to enhance binding affinity and selectivity to biological targets.

The< strong>Benzyl Oxazepane-2-carboxylate molecule features a benzyl group attached to the carboxylate functionality of the oxazepane ring. This structural motif not only contributes to the compound's solubility and stability but also provides a site for further chemical modifications, enabling the synthesis of more complex derivatives. The< strong>CAS No. 1217295-83-4 uniquely identifies this compound in scientific literature and databases, facilitating its study and commercialization.

In recent years, there has been growing interest in oxazepane derivatives as pharmacophores due to their demonstrated efficacy in modulating various biological pathways. The< strong>Benzyl Oxazepane-2-carboxylate has been investigated for its potential role in treating neurological disorders, including epilepsy and cognitive impairments. Studies have shown that oxazepane-based compounds can interact with neurotransmitter receptors, such as GABA receptors, which are crucial for maintaining neuronal balance. The benzyl group in< strong>Benzyl Oxazepane-2-carboxylate may enhance its interaction with these receptors, potentially leading to improved therapeutic outcomes.

One of the most compelling aspects of< strong>Benzyl Oxazepane-2-carboxylate is its synthetic accessibility. The oxazepane ring can be constructed through various synthetic routes, including cyclization reactions that involve readily available starting materials. This accessibility makes< strong>Benzyl Oxazepane-2-carboxylate an attractive candidate for further derivatization and optimization in drug discovery programs. Researchers have leveraged this compound as a building block to create libraries of analogs, each with tailored properties for specific therapeutic applications.

The pharmacological profile of< strong>Benzyl Oxazepane-2-carboxylate has been explored through both in vitro and in vivo studies. In cell-based assays, this compound has demonstrated inhibitory effects on enzymes and receptors relevant to neurological disorders. For instance, preclinical studies have indicated that derivatives of oxazepane can modulate the activity of enzymes involved in neurotransmitter synthesis and degradation. These findings have spurred further investigation into the potential of< strong>Benzyl Oxazepane-2-carboxylate as a lead compound for drug development.

Advances in computational chemistry have also played a pivotal role in understanding the interactions between< strong>Benzyl Oxazepane-2-carboxylate and biological targets. Molecular docking simulations have been used to predict how this compound binds to specific receptors, providing insights into its mechanism of action. These computational studies have guided experimental efforts, helping researchers design more effective derivatives with improved pharmacokinetic properties.

The< strong>CAS No. 1217295-83-4 associated with< strong>Benzyl Oxazepane-2-carboxylate ensures that researchers can reliably source and characterize this compound for their studies. Regulatory agencies often require a unique CAS number for each chemical substance to ensure proper classification and handling. The availability of high-quality starting materials under a well-defined CAS number simplifies compliance with regulatory requirements and enhances reproducibility across different research groups.

In conclusion, Benzyl Oxazepane-2-carboxylate (CAS No. 1217295-83-4) represents a promising compound in the realm of pharmaceutical chemistry. Its unique structural features, synthetic accessibility, and potential therapeutic applications make it a valuable asset for drug discovery efforts. As research continues to uncover new insights into the pharmacology of oxazepane derivatives, compounds like< strong>Benzyl Oxazepane-2-carboxylate are poised to play a significant role in the development of next-generation therapeutics.